Cas no 52779-83-6 (Methanone,[4-(1-bromoethyl)phenyl]-2-thienyl-)

• Product Name: Methanone,[4-(1-bromoethyl)phenyl]-2-thienyl-
• CAS No: 52779-83-6
• MF: C₁₃H₁₁BrOS
• MW: 295.194841623306
• CID: 377691
• PubChem ID: 103685
• Update Time: 2025-04-19

Methanone,[4-(1-bromoethyl)phenyl]-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(1-bromoethyl)phenyl]-2-thienyl-
• [4-(1-bromoethyl)phenyl]-2-thienyl ketone
• (4-(1-Bromoethyl)phenyl)-2-thienyl ketone
• [4-(1-bromoethyl)phenyl](thiophen-2-yl)methanone
• alpha-bromo-alpha-methyl-p-tolyl 2-thienyl ketone
• DTXSID70967232
• SCHEMBL11703848
• GTJYMGWDCMZGCW-UHFFFAOYSA-N
• 52779-83-6
• EINECS 258-171-4

• Inchi： 1S/C13H11BrOS/c1-9(14)10-4-6-11(7-5-10)13(15)12-3-2-8-16-12/h2-9H,1H3
• InChI Key： GTJYMGWDCMZGCW-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC(C(C2=CC=CS2)=O)=CC=1

Computed Properties

• Exact Mass: 293.97143
• Monoisotopic Mass: 293.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 684
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.448
• Boiling Point: 388.7°Cat760mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.621
• PSA: 17.07